Cas no 17738-04-4 (1-Piperidinecarboxylic acid, 2-propen-1-yl ester)

• Product Name: 1-Piperidinecarboxylic acid, 2-propen-1-yl ester
• CAS No: 17738-04-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 2782801
• PubChem ID: 15162817
• Update Time: 2024-03-01

1-Piperidinecarboxylic acid, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-propen-1-yl ester
• 1-(Allyloxycarbonyl)piperidine
• Prop-2-en-1-yl piperidine-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-2-8-12-9(11)10-6-4-3-5-7-10/h2H,1,3-8H2
• InChI Key： XIOHUMRSFVEJNF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids